Cas no 6090-38-6 (5-Fluoro-2-(methylsulfonyl)pyrimidine)

• Product Name: 5-Fluoro-2-(methylsulfonyl)pyrimidine
• CAS No: 6090-38-6
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• MDL: MFCD00223684
• CID: 1090692
• Update Time: 2025-05-23

5-Fluoro-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(methylsulfonyl)pyrimidine
• 5-fluoro-2-methylsulfonylpyrimidine
• CGZXTNCFCUZUBZ-UHFFFAOYSA-N
• AK143578
• Pyrimidine, 5-fluoro-2-(methylsulfonyl)-
• 2-methylsulfonyl-5-fluoropyrimidine
• 2-methanesulfonyl-5-fluoropyrimidine
• FCH2485450
• 5-fluoro-2-(methylsulfonyl) pyrimidine
• AX8282827

• MDL： MFCD00223684
• Inchi： 1S/C5H5FN2O2S/c1-11(9,10)5-7-2-4(6)3-8-5/h2-3H,1H3
• InChI Key： CGZXTNCFCUZUBZ-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(=CN=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 68.3

5-Fluoro-2-(methylsulfonyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-2-(methylsulfonyl)pyrimidine

Introduction to 5-Fluoro-2-(methylsulfonyl)pyrimidine (CAS No. 6090-38-6)

5-Fluoro-2-(methylsulfonyl)pyrimidine (CAS No. 6090-38-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom and a methylsulfonyl group in its molecular structure imparts distinct chemical and biological properties, making it an attractive candidate for various research endeavors.

The chemical structure of 5-Fluoro-2-(methylsulfonyl)pyrimidine consists of a pyrimidine ring, which is a fundamental building block in many biologically active molecules. The substitution with a fluorine atom at the 5-position and a methylsulfonyl group at the 2-position significantly influences the compound's reactivity and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, while the methylsulfonyl group can impart additional reactivity and selectivity.

In recent years, 5-Fluoro-2-(methylsulfonyl)pyrimidine has been explored for its potential as a lead compound in drug discovery programs. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes 5-Fluoro-2-(methylsulfonyl)pyrimidine a promising candidate for the development of targeted cancer therapies.

Beyond its potential as an enzyme inhibitor, 5-Fluoro-2-(methylsulfonyl)pyrimidine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other inflammatory mediators. This makes it a valuable tool for developing new anti-inflammatory drugs.

The synthesis of 5-Fluoro-2-(methylsulfonyl)pyrimidine involves several well-established chemical reactions, including nucleophilic substitution and cyclization steps. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development. Additionally, the synthetic flexibility of this molecule allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) studies.

In terms of safety and toxicity, preliminary studies have indicated that 5-Fluoro-2-(methylsulfonyl)pyrimidine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are aimed at elucidating the pharmacokinetic and pharmacodynamic properties of this compound, providing valuable insights into its potential therapeutic applications.

The potential applications of 5-Fluoro-2-(methylsulfonyl)pyrimidine extend beyond traditional drug discovery. Its unique chemical properties make it an excellent candidate for use in chemical biology studies, where it can be used to probe specific biological processes and pathways. For example, researchers have utilized this compound to study the role of specific enzymes in cellular signaling pathways, providing new insights into disease mechanisms.

In conclusion, 5-Fluoro-2-(methylsulfonyl)pyrimidine (CAS No. 6090-38-6) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its significance in advancing our understanding and treatment of various diseases.